IRON
IRON
Iron, [powdered] appears as a gray lustrous powder. Used in powder metallurgy and as a catalyst in chemical manufacture.
Iron atom is an iron group element atom that has atomic number 26. It has a role as a micronutrient and an Escherichia coli metabolite.
A metallic element found in certain minerals, in nearly all soils, and in mineral waters. It is an essential constituent of hemoglobin, cytochrome, and other components of respiratory enzyme systems. Its chief functions are in the transport of oxygen to tissue (hemoglobin) and in cellular oxidation mechanisms. Depletion of iron stores may result in iron-deficiency anemia. Iron is used to build up the blood in anemia.
Iron is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage.
Iron is a natural product found in Triumfetta rhomboidea, Artemia salina, and other organisms with data available.
Iron is an element with atomic symbol Fe, atomic number 26, and atomic weight 55.85.
Iron is a mineral with formula of Fe. The IMA symbol is Fe.
Stainless steel. A steel containing Ni, Cr, or both. It does not tarnish on exposure and is used in corrosive environments. (Grant and Hack's Chemical Dictionary, 5th ed)
See also: Ferrous Fumarate (active moiety of); Broccoli (part of); Ferrous Sulfate, Dried (active moiety of) ... View More ...
Iron atom is an iron group element atom that has atomic number 26. It has a role as a micronutrient and an Escherichia coli metabolite.
A metallic element found in certain minerals, in nearly all soils, and in mineral waters. It is an essential constituent of hemoglobin, cytochrome, and other components of respiratory enzyme systems. Its chief functions are in the transport of oxygen to tissue (hemoglobin) and in cellular oxidation mechanisms. Depletion of iron stores may result in iron-deficiency anemia. Iron is used to build up the blood in anemia.
Iron is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage.
Iron is a natural product found in Triumfetta rhomboidea, Artemia salina, and other organisms with data available.
Iron is an element with atomic symbol Fe, atomic number 26, and atomic weight 55.85.
Iron is a mineral with formula of Fe. The IMA symbol is Fe.
Stainless steel. A steel containing Ni, Cr, or both. It does not tarnish on exposure and is used in corrosive environments. (Grant and Hack's Chemical Dictionary, 5th ed)
See also: Ferrous Fumarate (active moiety of); Broccoli (part of); Ferrous Sulfate, Dried (active moiety of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
12597-68-1
VCID:
VC20963949
InChI:
InChI=1S/Fe
SMILES:
[Fe]
Molecular Formula:
Fe
Molecular Weight:
55.84 g/mol
IRON
CAS No.: 12597-68-1
Cat. No.: VC20963949
Molecular Formula: Fe
Molecular Weight: 55.84 g/mol
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Specification
| Description | Iron, [powdered] appears as a gray lustrous powder. Used in powder metallurgy and as a catalyst in chemical manufacture. Iron atom is an iron group element atom that has atomic number 26. It has a role as a micronutrient and an Escherichia coli metabolite. A metallic element found in certain minerals, in nearly all soils, and in mineral waters. It is an essential constituent of hemoglobin, cytochrome, and other components of respiratory enzyme systems. Its chief functions are in the transport of oxygen to tissue (hemoglobin) and in cellular oxidation mechanisms. Depletion of iron stores may result in iron-deficiency anemia. Iron is used to build up the blood in anemia. Iron is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Iron is an essential heavy metal that is included in many over-the-counter multivitamin and mineral supplements and is used therapeutically in higher doses to treat or prevent iron deficiency anemia. When taken at the usual recommended daily allowance or in replacement doses, iron has little or no adverse effect on the liver. In high doses and in intentional or accidental overdoses, iron causes serious toxicities, one component of which is acute liver damage. Iron is a natural product found in Triumfetta rhomboidea, Artemia salina, and other organisms with data available. Iron is an element with atomic symbol Fe, atomic number 26, and atomic weight 55.85. Iron is a mineral with formula of Fe. The IMA symbol is Fe. Stainless steel. A steel containing Ni, Cr, or both. It does not tarnish on exposure and is used in corrosive environments. (Grant and Hack's Chemical Dictionary, 5th ed) See also: Ferrous Fumarate (active moiety of); Broccoli (part of); Ferrous Sulfate, Dried (active moiety of) ... View More ... |
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| CAS No. | 12597-68-1 |
| Molecular Formula | Fe |
| Molecular Weight | 55.84 g/mol |
| IUPAC Name | iron |
| Standard InChI | InChI=1S/Fe |
| Standard InChI Key | XEEYBQQBJWHFJM-UHFFFAOYSA-N |
| Impurities | Blast furnace pig iron contains silicon, sulfur, phosphorus, manganese and carbon. |
| SMILES | [Fe] |
| Canonical SMILES | [Fe] |
| Boiling Point | 2,861 °C 288 °F |
| Colorform | Silvery-white or gray, soft, ductile, malleable metal ... In powder form it is black to gray Cubic crystal system. Body-centered cubic structure Silver-white or gray metal TENACIOUS, LUSTROUS METAL Pure iron is a silvery white, relatively soft metal |
| Melting Point | 1,538 °C Melting point: ...cast 1000-1300 °C; wrought 1500 °C; steel 1300 °C |
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